Cas no 1881787-86-5 (N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine)

• Product Name: N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• CAS No: 1881787-86-5
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 5325014
• Update Time: 2025-10-28

N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine

• Inchi： 1S/C7H9N5/c1-11(2)7-4-3-6-9-8-5-12(6)10-7/h3-5H,1-2H3
• InChI Key： KDWIXGMJNMSNSF-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC2=NN=CN2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3

Additional information on N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine

Introduction to N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine (CAS No. 1881787-86-5)

N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1881787-86-5, belongs to a class of molecules known for their versatility in drug discovery. The triazolo[4,3-b]pyridazine core structure is particularly intriguing because it combines the functionalities of both triazole and pyridazine rings, which are well-documented for their roles in various pharmacological applications.

The N,N-dimethyl substitution on the amine group further enhances the compound's chemical reactivity and potential for further derivatization. This modification can influence the compound's solubility, stability, and interaction with biological targets, making it a valuable scaffold for medicinal chemists. The combination of these structural features positions N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine as a promising candidate for the development of new therapeutic agents.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazolo[4,3-b]pyridazine derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The pyridazine ring is particularly notable for its ability to act as a pharmacophore, facilitating interactions with biological receptors and enzymes. The presence of the triazole moiety adds an additional layer of complexity, allowing for diverse functionalization and modulation of biological activity.

In particular, studies have demonstrated that derivatives of N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, modifications to the amine group have been explored to enhance binding affinity and selectivity. These efforts have led to the identification of several novel compounds with promising preclinical profiles. The ability to fine-tune the structure of this molecule allows researchers to tailor its properties for specific therapeutic applications.

The synthesis of N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include cyclization reactions to form the triazolo[4,3-b]pyridazine core, followed by functional group transformations such as methylation at the amine nitrogen atoms. Advanced synthetic techniques, including catalytic methods and transition metal-catalyzed reactions, have been employed to improve efficiency and reduce byproduct formation.

One of the most compelling aspects of this compound is its potential as a drug candidate. Preclinical studies have shown that derivatives of N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine can modulate pathways associated with various diseases. For example, certain analogs have demonstrated inhibitory activity against kinases and other enzymes implicated in cancer progression. Additionally, modifications to the pyridazine ring have been investigated for their effects on neurotransmitter systems relevant to neurological disorders.

The pharmacokinetic properties of N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine are also an area of active investigation. Researchers are exploring ways to optimize absorption, distribution, metabolism, and excretion (ADME) profiles through structural modifications. This includes evaluating different substituents on the amine group and other functional moieties to enhance bioavailability and reduce toxicity. Such studies are crucial for translating promising preclinical findings into effective clinical therapies.

Furthermore，the computational modeling of this compound has provided valuable insights into its interactions with biological targets. Techniques such as molecular docking and quantum mechanical calculations have been used to predict binding affinities and understand molecular recognition processes. These computational approaches complement experimental efforts by allowing researchers to rapidly screen large libraries of derivatives and identify optimal candidates for further testing.

The broader significance of N,N-dimethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine lies in its role as a building block for more complex drug molecules. Its unique structural features make it adaptable for further chemical modifications without compromising core functionality. This flexibility is highly valued in drug discovery programs where iterative design and optimization are essential for developing effective therapeutics.

In conclusion，N,N-dimethyl-[1，2，4]triazolo[4，3-b]pyridazin—6—amine (CAS No．1881787—86—5) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents．The combination of its heterocyclic framework、functional substituents、and demonstrated biological activity makes it a compelling subject for further research．As our understanding of disease mechanisms continues to evolve、compounds like this one will remain at the forefront of therapeutic innovation．